Cas no 2138001-64-4 (2-ethanesulfonamido-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-ethanesulfonamido-1,3-thiazole-5-carboxylic acid
• CAS No: 2138001-64-4
• MF: C₆H₈N₂O₄S₂
• MW: 236.268718719482
• CID: 5949099
• PubChem ID: 165475288
• Update Time: 2025-11-01

2-ethanesulfonamido-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethanesulfonamido-1,3-thiazole-5-carboxylic acid
• 2138001-64-4
• EN300-1122796

• Inchi： 1S/C6H8N2O4S2/c1-2-14(11,12)8-6-7-3-4(13-6)5(9)10/h3H,2H2,1H3,(H,7,8)(H,9,10)
• InChI Key： HKSIHHNWWLSFLD-UHFFFAOYSA-N
• SMILES： S(CC)(NC1=NC=C(C(=O)O)S1)(=O)=O

Computed Properties

• Exact Mass: 235.99254909g/mol
• Monoisotopic Mass: 235.99254909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 133Ų

Additional information on 2-ethanesulfonamido-1,3-thiazole-5-carboxylic acid

Introduction to 2-ethanesulfonamido-1,3-thiazole-5-carboxylic acid (CAS No. 2138001-64-4)

2-ethanesulfonamido-1,3-thiazole-5-carboxylic acid, identified by the chemical compound code CAS No. 2138001-64-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural framework of 2-ethanesulfonamido-1,3-thiazole-5-carboxylic acid incorporates both sulfonamide and carboxylic acid functional groups, which are pivotal in determining its chemical reactivity and potential biological interactions.

The sulfonamide moiety, characterized by the -SO₂NH₂ group, is a well-documented pharmacophore in drug design, exhibiting properties that facilitate binding to biological targets such as enzymes and receptors. In contrast, the carboxylic acid group (-COOH) contributes to the compound's solubility in polar environments and its ability to engage in hydrogen bonding interactions. These features make 2-ethanesulfonamido-1,3-thiazole-5-carboxylic acid a versatile scaffold for developing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of thiazole derivatives in addressing various therapeutic challenges. Thiazole-based compounds have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The unique structural attributes of 2-ethanesulfonamido-1,3-thiazole-5-carboxylic acid position it as a promising candidate for further exploration in drug discovery programs.

One of the most compelling aspects of this compound is its potential to modulate biological pathways associated with diseases characterized by dysregulated inflammation and oxidative stress. The sulfonamide group has been shown to interact with target proteins in a manner that can inhibit inflammatory cascades, while the carboxylic acid moiety may enhance tissue penetration and metabolic stability. These characteristics are particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory potential, preliminary studies have suggested that 2-ethanesulfonamido-1,3-thiazole-5-carboxylic acid may exhibit cytotoxic effects against certain cancer cell lines. The thiazole core is known to disrupt essential cellular processes such as DNA replication and energy metabolism, making it a valuable component in oncology research. Furthermore, the sulfonamide group's ability to form stable complexes with biological targets could be leveraged to develop targeted therapies that minimize off-target effects.

The synthesis of 2-ethanesulfonamido-1,3-thiazole-5-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions at the thiazole ring followed by functional group interconversions to introduce the sulfonamide and carboxylic acid moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for advancing preclinical and clinical studies.

The pharmacokinetic profile of 2-ethanesulfonamido-1,3-thiazole-5-carboxylic acid is another critical factor that influences its therapeutic potential. Studies indicate that this compound exhibits moderate solubility in water and lipids, suggesting good bioavailability following oral administration. Additionally, preliminary data suggest a favorable metabolic stability profile, which would allow for extended half-life and reduced dosing frequency in clinical applications.

Current research efforts are focused on optimizing the pharmacological properties of 2-ethanesulfonamido-1,3-thiazole-5-carboxylic acid through structure-based drug design approaches. Computational modeling techniques such as molecular docking have been employed to identify key interactions between the compound and potential biological targets. These studies aim to refine the molecular structure to enhance binding affinity while minimizing toxicity.

The development of novel therapeutics often involves rigorous testing across multiple preclinical models to assess efficacy and safety profiles. In vitro assays have demonstrated promising results regarding the anti-inflammatory and cytotoxic activities of 2-ethanesulfonamido-1,3-thiazole-5-carboxylic acid, prompting further investigation in vivo. Animal models provide valuable insights into how the compound behaves within complex biological systems, offering critical data for regulatory submissions.

The integration of cutting-edge technologies such as high-throughput screening (HTS) has accelerated the discovery process for compounds like 2-ethanesulfonamido-1,3-thiazole-5-carboxylic acid. HTS allows researchers to rapidly evaluate thousands of compounds against various biological targets, identifying those with optimal activity profiles for further development. This approach has significantly reduced the time required to transition promising candidates into clinical trials.

Ethical considerations play a crucial role throughout the drug development lifecycle. Ensuring that research is conducted responsibly involves adherence to stringent regulatory guidelines designed to protect human subjects and maintain scientific integrity. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential for advancing safe and effective therapies based on compounds like 2-ethanesulfonamido-1,3-thiazole-5-carboxylic acid.

The future prospects for 2-ethanesulfonamido-1,3-thiazole-5-carboxylic acid are promising given its unique structural features and demonstrated biological activity. Continued investment in research will be necessary to fully elucidate its therapeutic potential across diverse disease indications. As our understanding of molecular mechanisms advances, so too will our ability to harness natural product-inspired scaffolds like thiazoles for innovative drug solutions.